Cas no 99605-33-1 (3-Deoxy-3-fluoro-D-allose)

• Product Name: 3-Deoxy-3-fluoro-D-allose
• CAS No: 99605-33-1
• MF: C₆H₁₁FO₅
• MW: 182.146946191788
• CID: 1065275
• PubChem ID: 57357209
• Update Time: 2025-06-14

3-Deoxy-3-fluoro-D-allose Chemical and Physical Properties

Names and Identifiers

• 3-Deoxy-3-fluoro-D-allose
• DTXSID70723577
• SCHEMBL1521466
• (2S,3R,4R,5R)-3-fluoro-2,4,5,6-tetrahydroxyhexanal
• 3-fluoro-3-deoxyallose
• 99605-33-1
• W-204190
• DB-228587

• Inchi： 1S/C6H11FO5/c7-5(3(10)1-8)6(12)4(11)2-9/h1,3-6,9-12H,2H2/t3-,4+,5-,6+/m0/s1
• InChI Key： RMHCJIQOFXULDL-BGPJRJDNSA-N
• SMILES： F[C@@H]([C@H](C=O)O)[C@@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 182.05900
• Monoisotopic Mass: 182.05905161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 90.15000
• LogP: -2.24420

Additional information on 3-Deoxy-3-fluoro-D-allose

Research Brief on 3-Deoxy-3-fluoro-D-allose (CAS: 99605-33-1): Recent Advances and Applications

3-Deoxy-3-fluoro-D-allose (CAS: 99605-33-1) is a fluorinated sugar derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a metabolic probe, enzyme inhibitor, and potential drug candidate. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and emerging applications.

The synthesis of 3-Deoxy-3-fluoro-D-allose has been refined in recent years, with researchers focusing on stereoselective fluorination methods to improve yield and purity. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel enzymatic approach to introduce fluorine at the 3-position of D-allose, achieving high enantiomeric excess (>99%). This advancement is critical for producing gram-scale quantities required for preclinical studies.

In terms of biological activity, 3-Deoxy-3-fluoro-D-allose has shown promise as a selective inhibitor of glycosidases, particularly those involved in carbohydrate metabolism. A recent ACS Chemical Biology paper (2024) revealed its potent inhibition of α-glucosidase, with an IC50 of 12 µM, suggesting potential applications in diabetes management. Additionally, its ability to disrupt bacterial cell wall biosynthesis has sparked interest in antimicrobial drug development.

One of the most exciting developments is the compound's application in positron emission tomography (PET) imaging. Researchers at MIT (2023) successfully synthesized [18F]-labeled 3-Deoxy-3-fluoro-D-allose and demonstrated its utility as a tracer for monitoring glucose metabolism in tumors. The compound's unique pharmacokinetic profile, including rapid clearance and low background uptake, makes it a promising alternative to traditional FDG-PET tracers.

From a medicinal chemistry perspective, structure-activity relationship (SAR) studies have identified key modifications to enhance the compound's therapeutic potential. A 2024 MedChemComm publication reported that introducing a C-5 azido group significantly improved cellular uptake while maintaining inhibitory activity against cancer-associated glycosyltransferases. These findings open new avenues for developing targeted therapies.

Despite these advances, challenges remain in the clinical translation of 3-Deoxy-3-fluoro-D-allose. Recent pharmacokinetic studies (2024) highlight its rapid renal clearance, necessitating formulation strategies to improve bioavailability. Additionally, the compound's metabolic stability in vivo requires further optimization to maximize therapeutic efficacy.

In conclusion, 3-Deoxy-3-fluoro-D-allose (CAS: 99605-33-1) represents a versatile scaffold with applications ranging from enzyme inhibition to diagnostic imaging. The latest research underscores its potential while identifying key areas for future investigation, particularly in drug delivery and metabolic stability. As synthetic methodologies and biological understanding continue to advance, this compound is poised to play an increasingly important role in chemical biology and drug discovery.